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Compound of Interest

N-(2-Aminoethyl)-1,3-
Compound Name:
propanediamine

Cat. No.: B145443

Technical Guide: N-(2-Aminoethyl)-1,3-
propanediamine

An In-depth Profile for Researchers and Scientists

This technical guide provides a comprehensive overview of the chemical and physical
properties of N-(2-Aminoethyl)-1,3-propanediamine, a versatile templating agent. The
information is curated for researchers, scientists, and professionals in drug development and
chemical synthesis.

Physicochemical Properties

N-(2-Aminoethyl)-1,3-propanediamine is a linear aliphatic amine with three amine functional
groups. Its key quantitative properties are summarized in the table below for easy reference
and comparison.
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Property Value References
Molecular Weight 117.19 g/mol [1112]
Molecular Formula CsHa1sNs [1][2]

CAS Number 13531-52-7 [1][2]
Density 0.928 g/mL at 25 °C [2]
Refractive Index n20/D 1.4815 [2]

Purity =>96% to 97% [1]

Form Liquid

Alternate names for this compound include 3-(2-Aminoethylamino)propylamine.[1] It is primarily
utilized as a templating agent in chemical synthesis.[1]

Compound Identification Workflow

The logical workflow for the identification and characterization of N-(2-Aminoethyl)-1,3-
propanediamine involves several key analytical steps. The following diagram illustrates a
typical process.

Identification Workflow

~ Physicochemical Tests
jg@l (Density, Refractive Index)

Sample of Chromatographic Analysis
N-(2-Aminoethyl)-1,3-propanediamine (e.g., GC-MS)

g Spectroscopic Analysis
= (e.g., NMR, IR)

Structure and Purity
Confirmation

Verified Compound

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.scbt.com/p/n-2-aminoethyl-1-3-propanediamine-13531-52-7
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3124019.htm
https://www.scbt.com/p/n-2-aminoethyl-1-3-propanediamine-13531-52-7
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3124019.htm
https://www.scbt.com/p/n-2-aminoethyl-1-3-propanediamine-13531-52-7
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3124019.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3124019.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3124019.htm
https://www.scbt.com/p/n-2-aminoethyl-1-3-propanediamine-13531-52-7
https://www.scbt.com/p/n-2-aminoethyl-1-3-propanediamine-13531-52-7
https://www.scbt.com/p/n-2-aminoethyl-1-3-propanediamine-13531-52-7
https://www.benchchem.com/product/b145443?utm_src=pdf-body
https://www.benchchem.com/product/b145443?utm_src=pdf-body
https://www.benchchem.com/product/b145443?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145443?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: Logical workflow for the identification and purity confirmation of N-(2-Aminoethyl)-1,3-
propanediamine.

Experimental Protocols

Detailed experimental protocols for the use of N-(2-Aminoethyl)-1,3-propanediamine are
highly specific to its application as a templating agent in the synthesis of materials such as
zeolites or metal-organic frameworks. Researchers should consult specialized literature in
these fields for detailed methodologies.

Signaling Pathways

Based on available data, N-(2-Aminoethyl)-1,3-propanediamine is a synthetic chemical
compound used in materials science. There is no documented evidence of its involvement in
biological signaling pathways. Its primary application lies in its chemical structure to direct the
formation of other complex structures.[1]

Safety and Handling

This compound is classified as a Dangerous Good for transport and may be subject to
additional shipping charges.[1] Appropriate personal protective equipment should be used
when handling this chemical. For detailed safety information, please refer to the Safety Data
Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b145443#n-2-aminoethyl-1-3-propanediamine-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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